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Compound of Interest

Compound Name: Benzyl-PEG15-alcohol

Cat. No.: B11932090 Get Quote

This technical guide provides a comprehensive overview of the molecular weight and

polydispersity of Benzyl-PEG15-alcohol, a bifunctional linker commonly employed in the

development of targeted therapeutics such as Proteolysis Targeting Chimeras (PROTACs).

This document is intended for researchers, scientists, and drug development professionals who

require a thorough understanding of the physicochemical properties of this reagent for its

effective application in bioconjugation and drug design.

Core Molecular Characteristics
Benzyl-PEG15-alcohol is a well-defined chemical entity comprising a benzyl protecting group

at one terminus of a polyethylene glycol (PEG) chain and a hydroxyl group at the other. The

PEG chain consists of 15 repeating ethylene oxide units, which imparts hydrophilicity and

favorable pharmacokinetic properties to the molecules it is conjugated with.

Molecular Weight
The theoretical molecular weight of Benzyl-PEG15-alcohol is a critical parameter for

stoichiometric calculations in conjugation reactions and for the characterization of the resulting

biomolecules. Based on its chemical formula, the molecular weight is established to be 768.93

g/mol [1][2].
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Polydispersity, quantified by the Polydispersity Index (PDI), is a measure of the heterogeneity

of molecular weights within a polymer sample. It is calculated as the ratio of the weight-average

molecular weight (Mw) to the number-average molecular weight (Mn) (PDI = Mw/Mn). For

monodisperse polymers, which consist of molecules of a single, well-defined chain length, the

PDI is theoretically 1.0.

Benzyl-PEG15-alcohol, having a discrete number of 15 ethylene glycol units, is considered a

monodisperse PEG linker. Therefore, its PDI is expected to be very close to 1.0. This low

polydispersity is a key advantage in pharmaceutical applications, as it ensures batch-to-batch

consistency and a homogenous final product, which are critical for regulatory approval and

clinical performance. In contrast, polydisperse PEGs are mixtures of PEG chains with varying

lengths and are characterized by an average molecular weight and a broader PDI[3].

Summary of Molecular Properties
The key quantitative data for Benzyl-PEG15-alcohol are summarized in the table below for

quick reference.

Property Value Description

Molecular Formula C37H68O16
The elemental composition of

the molecule.

Molecular Weight (MW) 768.93 g/mol [1][2]

The mass of one mole of the

substance, crucial for reaction

stoichiometry.

Polydispersity Index (PDI) ≈ 1.0 (Expected)

A measure of the uniformity of

molecular weight in the

sample; a value close to 1.0

indicates high homogeneity.

Experimental Determination of Molecular Weight
and Polydispersity
The molecular weight and polydispersity of PEGylated compounds are experimentally

determined using Gel Permeation Chromatography (GPC), also known as Size Exclusion
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Chromatography (SEC). This technique separates molecules based on their hydrodynamic

volume in solution.

Experimental Protocol: Gel Permeation Chromatography
(GPC/SEC)
This protocol provides a general methodology for the characterization of Benzyl-PEG15-
alcohol or similar PEGylated molecules. The specific parameters may require optimization

based on the available instrumentation and the precise nature of the analyte.

Objective: To determine the weight-average molecular weight (Mw), number-average molecular

weight (Mn), and Polydispersity Index (PDI) of Benzyl-PEG15-alcohol.

Materials:

Benzyl-PEG15-alcohol sample

High-performance liquid chromatography (HPLC) grade solvent (e.g., Tetrahydrofuran (THF)

or Dimethylformamide (DMF))

A set of narrow polystyrene or PEG standards with known molecular weights for calibration

Solvent filters (0.22 µm)

Instrumentation:

A GPC/SEC system equipped with a pump, an autosampler, a column oven, and a detector.

A set of GPC columns suitable for the molecular weight range of the analyte.

A differential refractive index (DRI) detector is commonly used for polymers like PEG. Multi-

angle light scattering (MALLS) detectors can provide absolute molecular weight

determination.

Methodology:

Mobile Phase Preparation: The chosen mobile phase (e.g., THF) is filtered through a 0.22

µm filter and degassed prior to use to prevent interference with the detector baseline.
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Calibration:

A series of polymer standards (e.g., narrow polystyrene standards) with known molecular

weights are dissolved in the mobile phase to create solutions of known concentrations.

These standards are injected into the GPC system to generate a calibration curve by

plotting the logarithm of the molecular weight against the retention time.

Sample Preparation:

A sample of Benzyl-PEG15-alcohol is accurately weighed and dissolved in the mobile

phase to a known concentration (e.g., 1-2 mg/mL).

The sample solution is filtered through a 0.22 µm syringe filter to remove any particulate

matter that could damage the column.

GPC Analysis:

The GPC system is equilibrated with the mobile phase until a stable baseline is achieved.

The prepared sample solution is injected into the system.

The sample is eluted through the GPC columns, and the detector response is recorded as

a function of retention time.

Data Analysis:

The retention time of the Benzyl-PEG15-alcohol peak is determined from the resulting

chromatogram.

Using the calibration curve, the molecular weight distribution of the sample is determined.

The number-average molecular weight (Mn), weight-average molecular weight (Mw), and

the Polydispersity Index (PDI = Mw/Mn) are calculated by the chromatography data

software.

Experimental Workflow Visualization
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The following diagram illustrates the logical flow of the GPC/SEC experiment for the

characterization of Benzyl-PEG15-alcohol.
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GPC/SEC Experimental Workflow for Polymer Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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